Cas no 133674-44-9 (3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 133674-44-9
• MF: C₇H₇NO₅
• MW: 185.134182214737
• MDL: MFCD20646210
• CID: 2903956
• PubChem ID: 21648486
• Update Time: 2025-06-07

3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxycarbonyl)isoxazole-5-carboxylic acid
• 3-ethoxycarbonyl-1,2-oxazole-5-carboxylic acid
• 3,5-isoxazoledicarboxylic acid 3-ethyl ester
• 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid

• MDL： MFCD20646210
• Inchi： 1S/C7H7NO5/c1-2-12-7(11)4-3-5(6(9)10)13-8-4/h3H,2H2,1H3,(H,9,10)
• InChI Key： YICMWFKVBQBQDL-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)O)ON=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 0.8
• Topological Polar Surface Area: 89.6

3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid

Introduction to 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid (CAS No. 133674-44-9)

3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid, identified by the chemical identifier CAS No. 133674-44-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The compound belongs to the oxazole family, which is well-documented for its diverse biological activities and synthetic utility.

The molecular structure of 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid consists of an oxazole ring substituted with an ethoxycarbonyl group at the 3-position and a carboxylic acid moiety at the 5-position. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both carbonyl and carboxylic acid functionalities allows for further derivatization via condensation, esterification, or amidation reactions, enabling the construction of a wide array of pharmacophores.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated efficacy as bioactive compounds. Studies have highlighted the role of oxazoles in modulating various biological pathways, including enzyme inhibition and receptor binding. The structural motif of 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid aligns well with these trends, offering a scaffold that can be modified to target specific therapeutic areas.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers have leveraged its structural features to develop novel inhibitors for enzymes involved in inflammatory and infectious diseases. For instance, modifications to the ethoxycarbonyl group have been explored to enhance binding affinity and selectivity against target proteins. Such efforts are in line with contemporary pharmaceutical research aimed at identifying small-molecule probes that can modulate disease-related pathways.

The synthesis of 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid typically involves multi-step organic transformations, starting from readily available precursors such as ethyl acetoacetate and malonic acid derivatives. The formation of the oxazole ring is often achieved through cyclization reactions under controlled conditions, ensuring high yield and purity. Advances in catalytic methods have further refined these processes, making the preparation more efficient and scalable.

From a computational chemistry perspective, 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid has been subjected to molecular modeling studies to elucidate its interactions with biological targets. These simulations have provided insights into how structural variations can influence binding affinity and specificity. Such findings are crucial for rational drug design and have guided experimental efforts toward optimizing lead compounds.

The compound’s utility extends beyond pharmaceutical applications; it has also been investigated for its role in material science. For example, its ability to form coordination complexes with metal ions has been explored for potential use in catalysis and sensing technologies. The versatility of 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid underscores its significance as a building block in synthetic chemistry.

In conclusion, 3-(ethoxycarbonyl)-1,2-oxazole-5-carboxylic acid (CAS No. 133674-44-9) represents a fascinating example of how structural complexity can be leveraged for therapeutic and technological advancements. Its unique properties make it a valuable asset in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical biology and drug development.